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Compound of Interest

Compound Name: C18(Plasm) LPC

Cat. No.: B1263083

This guide provides immediate safety, handling, and disposal protocols for C18(Plasm) LPC
(1-O-1'-(2)-octadecenyl-2-hydroxy-sn-glycero-3-phosphocholine) to ensure the safety of
researchers, scientists, and drug development professionals. The following procedures are
based on available safety data sheets and standard laboratory practices.

Immediate Safety Information

C18(Plasm) LPC is a lysoplasmalogen that may be provided as a powder or in a solution. The
hazard profile can vary significantly based on the physical form and the solvent used. The
deuterated form, C18(Plasm) LPC-d9, when in a flammable solvent, is classified as hazardous.

Key Hazards:
e Powder form: May be a combustible solid.

« In solution (e.g., with a flammable solvent): Can be a flammable liquid and may have acute
toxicity (oral, dermal, inhalation), skin and eye irritation, and may be suspected of causing
cancer.[1]

» Target Organs: Central nervous system.[1]

Signal Word: Danger (for solutions in hazardous solvents).[1]

Personal Protective Equipment (PPE)
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Appropriate PPE must be worn at all times when handling C18(Plasm) LPC. The following
table summarizes the recommended PPE.

Equipment Specification Purpose

) Chemical-resistant gloves )
Hand Protection o To prevent skin contact.
(e.g., nitrile, neoprene)

) Safety glasses with side To protect eyes from splashes
Eye Protection _
shields or goggles or dust.

) ] To protect skin and clothing
Skin and Body Protection Laboratory coat o
from contamination.

) ) Use in a well-ventilated area or ~ To minimize inhalation of dust
Respiratory Protection )
under a fume hood or vapors from solutions.

Operational Plan: Step-by-Step Handling Procedure

1. Preparation and Precaution:

o Before handling, ensure you have read and understood the Safety Data Sheet (SDS) for the
specific product you are using (powder or solution).

e Work in a designated, well-ventilated area, preferably a chemical fume hood.
o Ensure that an eyewash station and safety shower are readily accessible.

o Assemble all necessary equipment and reagents before starting.

2. Handling the Compound:

e Powder:

o If weighing the powder, do so in a fume hood or a ventilated balance enclosure to avoid
inhaling dust.

o Use appropriate tools (e.g., spatula) to handle the powder. Avoid creating dust.
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o Close the container tightly after use to prevent moisture absorption as the compound may
be hygroscopic.[2]

Solution:

o If the solvent is flammable, avoid open flames, sparks, and hot surfaces in the vicinity.

o Use a calibrated pipette or syringe for transferring the solution to prevent spills.

w

. Storage:

Store C18(Plasm) LPC at -20°C in a tightly sealed container.[2][3]

It is typically shipped on dry ice and should be stored at the recommended temperature
immediately upon receipt.[3]

Disposal Plan

Proper disposal of C18(Plasm) LPC and any contaminated materials is crucial to prevent
environmental contamination and ensure safety.

» Waste Segregation:

o All disposable materials that have come into contact with C18(Plasm) LPC (e.qg., gloves,
pipette tips, vials) should be considered chemical waste.

o Segregate this waste into a designated, clearly labeled, and sealed waste container.
o Disposal of Unused Product:

o Unused C18(Plasm) LPC should be disposed of as chemical waste.

o Do not dispose of it down the drain or in the regular trash.
e Institutional Guidelines:

o Follow all local, state, and federal regulations for hazardous waste disposal.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.avantiresearch.com/en-gb/products/product/852465-c18plasm-lpc
https://www.benchchem.com/product/b1263083?utm_src=pdf-body
https://www.avantiresearch.com/en-gb/products/product/852465-c18plasm-lpc
https://www.sigmaaldrich.com/US/en/product/avanti/852465p
https://www.sigmaaldrich.com/US/en/product/avanti/852465p
https://www.benchchem.com/product/b1263083?utm_src=pdf-body
https://www.benchchem.com/product/b1263083?utm_src=pdf-body
https://www.benchchem.com/product/b1263083?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1263083?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

o Consult your institution's Environmental Health and Safety (EHS) department for specific
disposal protocols.

Experimental Workflow and Safety Diagram

The following diagram illustrates the key steps and safety considerations in the handling
workflow for C18(Plasm) LPC.
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Caption: Workflow for Safe Handling of C18(Plasm) LPC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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